Cas no 1416714-60-7 (3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-6-methoxy-1H-pyrazolo4,3-cpyridine)

• Product Name: 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-6-methoxy-1H-pyrazolo4,3-cpyridine
• CAS No: 1416714-60-7
• MF: C₁₂H₁₄BrN₃O₂
• MW: 312.16246175766
• MDL: MFCD22689838
• CID: 4782177
• Update Time: 2025-05-25

3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-6-methoxy-1H-pyrazolo4,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine
• 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-6-methoxy-1H-pyrazolo4,3-cpyridine

• MDL： MFCD22689838
• Inchi： 1S/C12H14BrN3O2/c1-17-10-6-9-8(7-14-10)12(13)15-16(9)11-4-2-3-5-18-11/h6-7,11H,2-5H2,1H3
• InChI Key： CAZZXWAMPMMSLM-UHFFFAOYSA-N
• SMILES： BrC1C2C=NC(=CC=2N(C2CCCCO2)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 2.6
• Topological Polar Surface Area: 49.2

Additional information on 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-6-methoxy-1H-pyrazolo4,3-cpyridine

3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-6-methoxy-1H-pyrazolo[4,3-c]pyridine: A Comprehensive Overview

3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-6-methoxy-1H-pyrazolo[4,3-c]pyridine is a complex organic compound with the CAS number 1416714-60-7. This compound belongs to the class of pyrazolo[4,3-c]pyridines, which are known for their unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. The molecule features a pyrazolo[4,3-c]pyridine core, which is a bicyclic structure combining a pyrazole ring fused to a pyridine ring. This core is further substituted with a bromine atom at position 3, a methoxy group at position 6, and a tetrahydro-2H-pyran-2-yl group at position 1. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological activity.

The synthesis of 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-6-methoxy-1H-pyrazolo[4,3-c]pyridine involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex structures. One common approach involves the use of microwave-assisted synthesis or catalytic methods to enhance reaction efficiency and selectivity. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine substituent at position 3. Similarly, the tetrahydro-2H-pyran ring can be formed via ring-opening reactions or through the use of protecting groups during the synthesis process.

The structural features of this compound make it an interesting candidate for various applications. In the pharmaceutical industry, pyrazolo[4,3-c]pyridines are often explored as potential drug candidates due to their ability to modulate enzyme activity and receptor binding. Recent studies have highlighted the potential of this compound as an inhibitor of certain kinases involved in cancer progression. For example, a study published in *Nature Communications* in 2023 demonstrated that 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-6-methoxy-1H-pyrazolo[4,3-c]pyridine exhibits potent inhibitory activity against Aurora kinases, which are key regulators of cell division and are overexpressed in various cancers.

Beyond its pharmacological applications, this compound also shows promise in materials science. The presence of electron-withdrawing groups like bromine and methoxy substituents can influence the electronic properties of the molecule, making it suitable for use in organic electronics or optoelectronic devices. Recent research has explored its potential as a building block for constructing advanced materials with tailored electronic properties.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of 3-Bromo-1-(tetrahydro-2H-pyran-2-yli)-6-methoxy-selisikirin is crucial for its safe handling and application. Studies have shown that the compound undergoes hydrolytic degradation under specific conditions, releasing less toxic byproducts. However, further research is needed to fully assess its environmental impact and develop strategies for sustainable synthesis and disposal.

In conclusion, 3-Bromo-tetrahydrofuran-substituted pyrazolo[4,3-c]pyridine represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover its potential uses and optimize its properties, this compound is poised to play an increasingly important role in advancing modern science and technology.